Cas no 113249-47-1 (4-(adamantan-1-yl)butan-2-one)

• Product Name: 4-(adamantan-1-yl)butan-2-one
• CAS No: 113249-47-1
• MF: C₁₄H₂₂O
• MW: 206.323884487152
• CID: 2880051
• PubChem ID: 15709684
• Update Time: 2025-04-21

4-(adamantan-1-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(adamantan-1-yl)butan-2-one
• 113249-47-1
• SCHEMBL13780945
• EN300-1797851

• Inchi： 1S/C14H22O/c1-10(15)2-3-14-7-11-4-12(8-14)6-13(5-11)9-14/h11-13H,2-9H2,1H3
• InChI Key： UQOSBIKTLKNGGM-UHFFFAOYSA-N
• SMILES： O=C(C)CCC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 206.167065321Da
• Monoisotopic Mass: 206.167065321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų